Differentiation by Predicted Boiling Point: A Quantitative Indicator of Intermolecular Interaction Strength
The predicted boiling point of Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) is significantly higher than that of its diethyl and dimethyl carbon-analogs, indicating stronger intermolecular forces. The target compound has a computed boiling point of 374.8 °C at 760 mmHg , compared to 317.6 °C for the 4,6-diethyl analog and 299.4 °C for the 4,6-dimethyl analog . This difference, on the order of 55-75 °C, suggests the ethoxy oxygen atoms contribute substantially to cohesive energy in the condensed phase.
| Evidence Dimension | Predicted Boiling Point |
|---|---|
| Target Compound Data | 374.8 ± 45.0 °C at 760 mmHg |
| Comparator Or Baseline | (4,6-diethylpyrimidin-2-yl)cyanamide: 317.6 °C; (4,6-dimethylpyrimidin-2-yl)cyanamide: 299.4 °C |
| Quantified Difference | +57.2 °C vs. diethyl analog; +75.4 °C vs. dimethyl analog |
| Conditions | Computed property, 760 mmHg pressure |
Why This Matters
This quantitative difference matters for procurement where handling, purification, or reaction conditions are sensitive to compound volatility; a higher boiling point can offer a wider thermal processing window.
